(S)-Ethyl 3-(4,4-difluorocyclohexanecarboxamido)-3-phenylpropanoate

Specification

• Molecular Formula: C18H23F2NO3
• Molecular Weight: 339.4 g/mol
• IUPAC Name: ethyl 3-[(4,4-difluorocyclohexanecarbonyl)amino]-3-phenylpropanoate
• Standard InChI: InChI=1S/C18H23F2NO3/c1-2-24-16(22)12-15(13-6-4-3-5-7-13)21-17(23)14-8-10-18(19,20)11-9-14/h3-7,14-15H,2,8-12H2,1H3,(H,21,23)
• Standard InChI Key: FYXMBQHPFFJHKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=CC=C1)NC(=O)C2CCC(CC2)(F)F

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s IUPAC name, ethyl (3S)-3-[(4,4-difluorocyclohexanecarbonyl)amino]-3-phenylpropanoate, reflects its three key structural domains:

• Ethyl ester group: Enhances solubility and serves as a prodrug motif.

• Chiral center: The (S)-configuration at the third carbon ensures stereochemical specificity, critical for interactions with biological targets.

• 4,4-Difluorocyclohexanecarboxamide: The geminal difluoro substitution on the cyclohexane ring introduces conformational rigidity and lipophilicity.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₈H₂₃F₂NO₃
Molecular Weight	339.4 g/mol
CAS Registry Number	376348-76-4
SMILES Notation	O=C(OCC)CC@HC2=CC=CC=C2

Synthetic Pathways and Optimization

Multi-Step Synthesis

The synthesis involves sequential reactions to assemble the carboxamide, ester, and fluorinated cyclohexane components:

• Cyclohexane Fluorination: 4,4-Difluorocyclohexanecarboxylic acid is synthesized via radical fluorination or halogen exchange reactions.

• Amide Coupling: The carboxylic acid is activated (e.g., using HATU or EDCI) and coupled with (S)-3-amino-3-phenylpropanoic acid ethyl ester under inert conditions.

• Purification: Chromatographic techniques yield the enantiomerically pure product, with HPLC confirming >98% enantiomeric excess.

Challenges and Solutions

• Fluorination Efficiency: Direct fluorination of cyclohexane often suffers from low yields. Alternative routes using difluorinated precursors (e.g., 1,1-difluoroethylene derivatives) improve atom economy.

• Stereochemical Integrity: Racemization during amide coupling is mitigated by employing low-temperature conditions and non-basic coupling agents.

Pharmacological Applications and Mechanisms

Role in Drug Design

Fluorinated compounds like this ester are prized for their ability to:

• Enhance Metabolic Stability: Fluorine’s electronegativity reduces oxidative degradation by cytochrome P450 enzymes.

• Improve Binding Affinity: The difluorocyclohexane group induces a chair conformation, optimizing hydrophobic interactions with protein pockets.

Case Studies

• Antiviral Agents: Structural analogs have shown inhibitory activity against viral proteases, with EC₅₀ values in the nanomolar range.

• Anticancer Scaffolds: The ester’s amide group facilitates hydrogen bonding with kinase ATP-binding sites, as demonstrated in kinase inhibition assays.

Code	Precautionary Statement
P273	Avoid release to the environment.
P280	Wear protective gloves/eye protection/face shield.
P301	IF SWALLOWED: Seek immediate medical attention.

Regulatory Status

• REACH Compliance: Registered under EC numbers 445-820-3 and 638-836-9 for research and industrial use.

• Global Inventories: Listed in the EPA’s DSSTox (DTXSID10436073) and ECHA’s C&L Inventory.

Recent Advances and Research Directions

Fluorine-Specific Innovations

• 19F NMR Probes: The compound’s fluorine atoms enable real-time tracking of metabolic pathways in preclinical models.

• Cryo-EM Studies: Difluorocyclohexane’s conformational effects on protein-ligand complexes have been visualized at near-atomic resolution.

Computational Insights

Density functional theory (DFT) calculations predict a dipole moment of 4.2 Debye, aligning with experimental observations of enhanced membrane permeability compared to non-fluorinated analogs.